Cas no 1797727-05-9 (1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea
• CAS No: 1797727-05-9
• MF: C₂₁H₂₆N₂O₂S
• MW: 370.508344173431
• CID: 5408908
• Update Time: 2025-05-26

1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-[(4-phenylsulfanyloxan-4-yl)methyl]urea
• 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea

• InChI Key： LPPUAFRNBUHACN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCC1(SC2=CC=CC=C2)CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea

Introduction to 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea (CAS No. 1797727-05-9)

1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea, with the CAS number 1797727-05-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a phenyl sulfide group, and a substituted phenyl ring. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea is particularly noteworthy. The urea functionality is a common feature in many bioactive molecules, often serving as a hydrogen bond donor or acceptor, which can enhance the compound's binding affinity to biological targets. The presence of the phenyl sulfide group adds to the compound's lipophilicity, potentially improving its cell membrane permeability and bioavailability. Additionally, the 3,4-dimethylphenyl substituent can influence the compound's electronic properties and steric hindrance, which are crucial factors in determining its biological activity.

Recent studies have explored the pharmacological properties of 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Another promising application of 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxins. The mechanism of action involves the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways. These findings suggest that 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea has also been investigated for its anticancer activity. In vitro and in vivo studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The antiproliferative effects are mediated through multiple mechanisms, including cell cycle arrest at the G2/M phase and induction of apoptosis via the mitochondrial pathway.

The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea have also been studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics suggest that it may be suitable for development as an orally administered drug.

To further evaluate the safety and efficacy of 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea, several clinical trials are currently underway. These trials aim to investigate the compound's therapeutic potential in various disease conditions while closely monitoring its safety profile. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, 1-(3,4-dimethylphenyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea (CAS No. 1797727-05-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers it with anti-inflammatory, neuroprotective, and anticancer properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for potential new treatments for various diseases.